Cas no 2138524-91-9 (N-(4-bromobutyl)-2-oxo-2-phenylethane-1-sulfonamide)

• Product Name: N-(4-bromobutyl)-2-oxo-2-phenylethane-1-sulfonamide
• CAS No: 2138524-91-9
• MF: C₁₂H₁₆BrNO₃S
• MW: 334.229341506958
• CID: 5918747
• PubChem ID: 165493766
• Update Time: 2025-06-11

N-(4-bromobutyl)-2-oxo-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromobutyl)-2-oxo-2-phenylethane-1-sulfonamide
• EN300-1178821
• 2138524-91-9

• Inchi： 1S/C12H16BrNO3S/c13-8-4-5-9-14-18(16,17)10-12(15)11-6-2-1-3-7-11/h1-3,6-7,14H,4-5,8-10H2
• InChI Key： WMBUSZOCIUINQC-UHFFFAOYSA-N
• SMILES： BrCCCCNS(CC(C1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 333.00343g/mol
• Monoisotopic Mass: 333.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.6Ų

Additional information on N-(4-bromobutyl)-2-oxo-2-phenylethane-1-sulfonamide

Comprehensive Overview of N-(4-bromobutyl)-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2138524-91-9)

N-(4-bromobutyl)-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2138524-91-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a sulfonamide backbone coupled with a phenylethane moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its bromobutyl group offers reactive sites for further functionalization.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their role in developing novel therapeutics. N-(4-bromobutyl)-2-oxo-2-phenylethane-1-sulfonamide stands out due to its balanced reactivity and stability, making it a candidate for targeted drug delivery systems. Its CAS No. 2138524-91-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. The compound’s phenylethane component also aligns with trends in bioactive molecule design, a hot topic in medicinal chemistry.

From a synthetic perspective, N-(4-bromobutyl)-2-oxo-2-phenylethane-1-sulfonamide is synthesized through multi-step organic reactions, often involving sulfonylation and bromination processes. Its bromobutyl chain provides a handle for nucleophilic substitution reactions, enabling the creation of diverse derivatives. This adaptability is crucial for researchers exploring structure-activity relationships (SAR), a key focus in modern drug development. The compound’s CAS No. 2138524-91-9 is often cited in patents and journals, underscoring its industrial and academic value.

The growing interest in sulfonamide derivatives is partly due to their applications in addressing global health challenges. For instance, N-(4-bromobutyl)-2-oxo-2-phenylethane-1-sulfonamide has been studied for its potential role in enzyme inhibition, a mechanism critical for treating metabolic disorders. Its phenylethane group may interact with biological targets, offering insights into molecular docking simulations—a technique widely discussed in computational chemistry circles. Such applications make this compound a recurring keyword in AI-driven drug discovery platforms.

Beyond pharmaceuticals, N-(4-bromobutyl)-2-oxo-2-phenylethane-1-sulfonamide is also explored in material science. Its sulfonamide functionality can enhance polymer properties, such as thermal stability and solubility. This dual utility—therapeutic and material science—positions it as a compound of interdisciplinary interest. Searches for CAS No. 2138524-91-9 often correlate with queries about high-performance materials, reflecting its broad applicability.

In conclusion, N-(4-bromobutyl)-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2138524-91-9) exemplifies the convergence of chemistry and innovation. Its bromobutyl and phenylethane groups, combined with a sulfonamide core, offer endless possibilities for research and development. As the scientific community continues to explore its potential, this compound remains a focal point in discussions about sustainable chemistry and next-generation therapeutics.